Cas no 2241138-77-0 (4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide)

• Product Name: 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide
• CAS No: 2241138-77-0
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• MDL: MFCD31736005
• CID: 5239817
• PubChem ID: 138039539
• Update Time: 2025-07-08

4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxamide, 4-(aminomethyl)-N-cyclobutyl-4,5,6,7-tetrahydro-N-methyl-
• 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide

• MDL： MFCD31736005
• Inchi： 1S/C14H22N4O/c1-17(11-5-2-6-11)14(19)12-9-16-18-7-3-4-10(8-15)13(12)18/h9-11H,2-8,15H2,1H3
• InChI Key： DDHSXICIXYUCPA-UHFFFAOYSA-N
• SMILES： C12=C(C(N(C3CCC3)C)=O)C=NN1CCCC2CN

Additional information on 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide

4-(Aminomethyl)-N-Cyclobutyl-N-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2241138-77-0, known as 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The pyrazolo[1,5-a]pyridine core structure is a key feature of this molecule, contributing to its unique properties and reactivity.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of this compound. Researchers have demonstrated that the cyclobutyl and methyl substituents on the nitrogen atom significantly enhance the molecule's stability and bioavailability. Additionally, the presence of the aminomethyl group at position 4 introduces a level of flexibility that allows for interactions with various biological targets. These findings underscore the potential of this compound as a lead molecule in drug discovery efforts targeting infectious diseases and inflammatory conditions.

The synthesis of 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazolopyridine ring system through a [1+2+3] cycloaddition reaction followed by functionalization at specific positions. The use of transition metal catalysts has been shown to improve the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies in rodents have shown that the cyclobutyl group enhances intestinal permeability without compromising metabolic stability. Furthermore, the methyl substituent contributes to reduced clearance rates, leading to longer half-lives in vivo. These characteristics make it an attractive candidate for oral drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets with unprecedented accuracy. Molecular docking studies have revealed that the carboxamide group plays a critical role in binding to protein receptors involved in immune response modulation. This insight has paved the way for further optimization studies aimed at improving selectivity and potency.

The application of this compound extends beyond traditional pharmaceuticals. Emerging research suggests its potential as a component in advanced materials science applications due to its unique electronic properties. The conjugated π-system within the pyrazolopyridine framework exhibits semiconductive behavior under certain conditions, making it a candidate for use in organic electronics.

In conclusion, 4-(aminomethyl)-N-cyclobutyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide represents a promising compound with multifaceted applications across various scientific domains. Its novel chemical structure and favorable pharmacokinetic properties position it as a valuable asset in both therapeutic development and materials science research.